Cas no 1396800-08-0 (2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide)

2-Methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a pyrazine-substituted 1,2,4-oxadiazole moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators due to its rigid heterocyclic framework. The presence of the sulfonamide group enhances binding affinity to biological targets, while the oxadiazole ring contributes to metabolic stability. Its cyclohexyl linker provides conformational flexibility, optimizing interactions with hydrophobic binding pockets. This molecule is suitable for research applications in drug discovery, offering a balanced profile of solubility and lipophilicity for further derivatization.

2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide structure

1396800-08-0 structure

Product Name:2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide

CAS No:1396800-08-0

MF:C₁₉H₂₁N₅O₃S

MW:399.466742277145

CID:6043715

PubChem ID:71792124

Update Time:2025-06-28

2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide
- 2-methyl-N-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzenesulfonamide
- F6240-5129
- 1396800-08-0
- 2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide
- 2-methyl-N-(1-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzenesulfonamide
- VU0539489-1
- AKOS024542154
- Inchi： 1S/C19H21N5O3S/c1-14-7-3-4-8-16(14)28(25,26)24-19(9-5-2-6-10-19)18-22-17(23-27-18)15-13-20-11-12-21-15/h3-4,7-8,11-13,24H,2,5-6,9-10H2,1H3
- InChI Key： DOFXODXWPFYSIX-UHFFFAOYSA-N
- SMILES： C1(S(NC2(C3ON=C(C4=NC=CN=C4)N=3)CCCCC2)(=O)=O)=CC=CC=C1C

Computed Properties

Exact Mass: 399.13651072g/mol
Monoisotopic Mass: 399.13651072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 119Å²

2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6240-5129-2μmol	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	2μmol	$57.0	2023-09-09
Life Chemicals	F6240-5129-5μmol	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	5μmol	$63.0	2023-09-09
Life Chemicals	F6240-5129-10μmol	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	10μmol	$69.0	2023-09-09
Life Chemicals	F6240-5129-20μmol	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	20μmol	$79.0	2023-09-09
Life Chemicals	F6240-5129-1mg	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	1mg	$54.0	2023-09-09
Life Chemicals	F6240-5129-2mg	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	2mg	$59.0	2023-09-09
Life Chemicals	F6240-5129-3mg	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	3mg	$63.0	2023-09-09
Life Chemicals	F6240-5129-4mg	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	4mg	$66.0	2023-09-09
Life Chemicals	F6240-5129-5mg	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	5mg	$69.0	2023-09-09
Life Chemicals	F6240-5129-10mg	2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide	1396800-08-0	10mg	$79.0	2023-09-09

2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide Related Literature

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Additional information on 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide

Research Brief on 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide (CAS: 1396800-08-0)

Recent studies on the compound 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide (CAS: 1396800-08-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique oxadiazole and pyrazine moieties, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with biological targets. Preliminary findings suggest that 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide exhibits selective inhibition of certain enzymes involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the oxadiazole and pyrazine rings influence its binding affinity and efficacy.

In vitro and in vivo studies have provided compelling evidence of the compound's therapeutic potential. For instance, recent experiments have shown significant anti-proliferative effects in cancer cell lines, particularly those resistant to conventional treatments. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to assess its suitability for further development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through advanced computational modeling and high-throughput screening techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide represents a promising candidate for future drug development. Its unique chemical structure and biological activity underscore the importance of continued research to fully realize its therapeutic potential. This brief highlights the latest advancements and sets the stage for further exploration in this exciting area of chemical biology.